Cas no 154844-41-4 (tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate)
154844-41-4 structure
Product Name:tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate
CAS No:154844-41-4
MF:C11H14N2O2
MW:206.241062641144
CID:1330843
PubChem ID:25137631
Update Time:2025-04-20
tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate
- LogP
- 149520-03-6
- DB-085632
- SCHEMBL1368514
- DTXSID60648821
- 154844-41-4
- tert-Butyl (E)-3-(pyrimidin-5-yl)acrylate
- tert-Butyl (2E)-3-(pyrimidin-5-yl)prop-2-enoate
-
- Inchi: 1S/C11H14N2O2/c1-11(2,3)15-10(14)5-4-9-6-12-8-13-7-9/h4-8H,1-3H3/b5-4+
- InChI Key: HWEDVZJCCYKDBA-SNAWJCMRSA-N
- SMILES: O(C(/C=C/C1=CN=CN=C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 206.10562
- Monoisotopic Mass: 206.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.106
- Boiling Point: 318°C at 760 mmHg
- Flash Point: 146.1°C
- Refractive Index: 1.541
- PSA: 52.08
tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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